Cas no 1235074-66-4 (N-2-(4-fluorophenoxy)ethyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide)

• Product Name: N-2-(4-fluorophenoxy)ethyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide
• CAS No: 1235074-66-4
• MF: C₁₆H₁₈FN₃O₃
• MW: 319.330827236176
• CID: 5919834
• PubChem ID: 49704756
• Update Time: 2025-10-29

N-2-(4-fluorophenoxy)ethyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenoxy)ethyl]-2-(3-methyl-6-oxopyridazin-1-yl)propanamide
• F5652-1997
• VU0649664-1
• 1235074-66-4
• N-(2-(4-fluorophenoxy)ethyl)-2-(3-methyl-6-oxopyridazin-1(6H)-yl)propanamide
• AKOS024516502
• N-[2-(4-fluorophenoxy)ethyl]-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide
• N-2-(4-fluorophenoxy)ethyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide

• Inchi： 1S/C16H18FN3O3/c1-11-3-8-15(21)20(19-11)12(2)16(22)18-9-10-23-14-6-4-13(17)5-7-14/h3-8,12H,9-10H2,1-2H3,(H,18,22)
• InChI Key： OUPQGBDUUKELHD-UHFFFAOYSA-N
• SMILES： C(NCCOC1=CC=C(F)C=C1)(=O)C(N1N=C(C)C=CC1=O)C

Computed Properties

• Exact Mass: 319.13321961g/mol
• Monoisotopic Mass: 319.13321961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71Ų

Additional information on N-2-(4-fluorophenoxy)ethyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide

Comprehensive Overview of N-2-(4-fluorophenoxy)ethyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide (CAS No. 1235074-66-4)

In the rapidly evolving field of pharmaceutical and chemical research, N-2-(4-fluorophenoxy)ethyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide (CAS No. 1235074-66-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, is a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways. Its molecular structure combines a fluorophenoxy group with a dihydropyridazine core, making it a versatile candidate for drug development and biochemical studies.

The N-2-(4-fluorophenoxy)ethyl moiety in this compound is particularly noteworthy, as it introduces a fluorine atom into the phenoxy group, which can enhance metabolic stability and bioavailability. This feature aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly sought after for their improved pharmacokinetic profiles. Meanwhile, the 3-methyl-6-oxo-1,6-dihydropyridazin-1-yl segment contributes to the compound's potential as a modulator of enzymatic activity, a topic frequently searched by researchers investigating enzyme inhibitors or activators.

Recent discussions in scientific communities have highlighted the growing demand for small-molecule therapeutics and targeted drug delivery systems, both of which are relevant to the study of N-2-(4-fluorophenoxy)ethyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide. Searches for terms like "fluorinated drug candidates" and "pyridazine derivatives in medicine" reflect the compound's alignment with these hot topics. Additionally, its potential role in addressing oxidative stress-related diseases or inflammatory conditions has sparked curiosity, as these areas are heavily researched in the context of aging populations and chronic diseases.

From a synthetic chemistry perspective, the compound's CAS No. 1235074-66-4 serves as a critical identifier for researchers sourcing materials or referencing literature. Its synthesis typically involves multi-step organic reactions, including etherification and amide coupling, which are common techniques in modern drug discovery. The presence of both fluorine and pyridazine functionalities also makes it a valuable case study for graduate-level organic chemistry courses, as evidenced by frequent searches for "complex heterocycle synthesis tutorials."

In the context of drug repurposing—a trending approach to accelerate therapeutic development—N-2-(4-fluorophenoxy)ethyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide may offer unexplored opportunities. Researchers often inquire about "understudied bioactive compounds" or "novel kinase inhibitors," and this molecule's unique structure positions it as a candidate for such investigations. Computational chemists, too, might explore its molecular docking potential with proteins implicated in metabolic disorders, a subject frequently queried in AI-driven drug discovery platforms.

Environmental and green chemistry considerations are another angle worth noting. With increasing searches for "sustainable fluorochemical synthesis," the compound's fluorine component invites scrutiny regarding its ecological footprint. Innovations in catalytic fluorination methods could make derivatives of this molecule more accessible while minimizing waste—a priority for pharmaceutical manufacturers under regulatory pressure to adopt greener practices.

In summary, N-2-(4-fluorophenoxy)ethyl-2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamide represents a compelling intersection of medicinal chemistry, synthetic methodology, and contemporary research trends. Its CAS No. 1235074-66-4 ensures precise identification across databases, while its structural features resonate with today's emphasis on fluorinated therapeutics and heterocyclic drug design. As scientific inquiries continue to evolve, this compound will likely remain a subject of both academic and industrial exploration, bridging gaps between molecular innovation and therapeutic application.